Cas no 27999-97-9 (Benzenesulfonic acid,4-methyl-, tetrahydro-2H-thiopyran-4-yl ester)

Benzenesulfonic acid,4-methyl-, tetrahydro-2H-thiopyran-4-yl ester is a specialized organic compound featuring a benzenesulfonic acid core substituted with a methyl group at the para position and esterified with a tetrahydro-2H-thiopyran-4-yl moiety. This structure imparts unique chemical properties, including enhanced solubility and reactivity, making it valuable in synthetic chemistry applications. The tetrahydrothiopyran group contributes to its stability and potential as an intermediate in the synthesis of pharmaceuticals or agrochemicals. Its sulfonate ester functionality offers versatility in nucleophilic substitution reactions, while the methyl substitution may influence electronic effects in further derivatization. The compound's balanced lipophilicity and steric profile suggest utility in designing bioactive molecules or functional materials.

Benzenesulfonic acid,4-methyl-, tetrahydro-2H-thiopyran-4-yl ester structure

27999-97-9 structure

Product Name:Benzenesulfonic acid,4-methyl-, tetrahydro-2H-thiopyran-4-yl ester

CAS No:27999-97-9

MF:C₁₂H₁₆O₃S₂

MW:272.383641242981

CID:258049

PubChem ID:270400

Update Time:2025-07-02

Benzenesulfonic acid,4-methyl-, tetrahydro-2H-thiopyran-4-yl ester Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonic acid,4-methyl-, tetrahydro-2H-thiopyran-4-yl ester
- 4-(p-methylphenylsulfonyloxy)thiane
- 4-(toluene-4-sulfonyloxy)-tetrahydro-thiopyran
- 4-p-methylphenylsulfonyloxythiane
- AC1L6OIE
- AC1Q6Y16
- AG-J-28688
- AR-1L6393
- CTK4G0607
- tetrahydro-2h-thiopyran-4-yl 4-methylbenzenesulfonate
- tetrahydro-4H-thiopyran-4-yl 4-methylphenylsulfonate
- toluene-4-sulfonic acid tetrahydrothiopyran-4-yl ester
- Toluol-4-sulfonsaeure-tetrahydrothiopyran-4-yl
- GDJWDLUJZROSRN-UHFFFAOYSA-N
- SCHEMBL718035
- AKOS016347805
- BS-32212
- NSC-112808
- tetrahydro-2{H}-thiopyran-4-yl 4-methylbenzenesulfonate
- thian-4-yl 4-methylbenzene-1-sulfonate
- thian-4-yl 4-methylbenzenesulfonate
- 27999-97-9
- NSC112808
- DTXSID00296946
- CBA99997
- tetrahydro-2h-thiopyran-4-yl4-methylbenzenesulfonate
- tetrahydro-2H-thiopyran-4-yl-4-methylbenzenesulfonate
- Inchi： 1S/C12H16O3S2/c1-10-2-4-12(5-3-10)17(13,14)15-11-6-8-16-9-7-11/h2-5,11H,6-9H2,1H3
- InChI Key： GDJWDLUJZROSRN-UHFFFAOYSA-N
- SMILES： S1CCC(CC1)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

Exact Mass: 272.05418
Monoisotopic Mass: 272.054
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 77Å²

Experimental Properties

Density: 1.29
Boiling Point: 426.3°C at 760 mmHg
Flash Point: 211.6°C
Refractive Index: 1.591
PSA: 43.37

Benzenesulfonic acid,4-methyl-, tetrahydro-2H-thiopyran-4-yl ester Pricemore >>

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